Cas no 38063-96-6 (1-(1,3-benzodioxol-5-ylmethyl)piperazine dihydrochloride)

• Product Name: 1-(1,3-benzodioxol-5-ylmethyl)piperazine dihydrochloride
• CAS No: 38063-96-6
• MF: C₁₂H₁₈Cl₂N₂O₂
• MW: 293.189521312714
• CID: 922961
• PubChem ID: 12200473
• Update Time: 2025-04-19

1-(1,3-benzodioxol-5-ylmethyl)piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-benzodioxol-5-ylmethyl)piperazine dihydrochloride
• 1-Piperonylpiperazine dihydrochloride
• EINECS 253-769-1
• MDBP (HYDROCHLORIDE)
• AKOS037505346
• 7H87TY5FS6
• 1-(1,3-benzodioxol-5-ylmethyl)piperazine;dihydrochloride
• DB-258547
• NS00088581
• 38063-96-6
• UNII-7H87TY5FS6
• GLQHKFNNJILFTF-UHFFFAOYSA-N
• 1-(1,3-Benzodioxol-5-ylmethyl)piperazine Hydrochloride (1:2); Piperazine, 1-(1,3-benzodioxol-5-ylmethyl)-, dihydrochloride (9CI); Piperazine, 1-piperonyl-, dihydrochloride (7CI); 1-Piperonylpiperazine dihydrochloride
• DTXSID50191472
• PIPERAZINE, 1-(1,3-BENZODIOXOL-5-YLMETHYL)-, DIHYDROCHLORIDE
• 1-Piperonylpiperazine Dihydrochloride 1.0 mg/ml in Methanol (as free base)
• MDBZP DIHYDROCHLORIDE

• Inchi： 1S/C12H16N2O2.2ClH/c1-2-11-12(16-9-15-11)7-10(1)8-14-5-3-13-4-6-14;;/h1-2,7,13H,3-6,8-9H2;2*1H
• InChI Key： GLQHKFNNJILFTF-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1COC2=CC=C(C=C12)CN1CCNCC1

Computed Properties

• Exact Mass: 292.07500
• Monoisotopic Mass: 292.0745332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.7Ų

Experimental Properties

• PSA: 33.73000
• LogP: 2.69120